Cas no 1807097-94-4 (3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride
• CAS No: 1807097-94-4
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4804519
• Update Time: 2025-11-01

3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)6-2(4(8)9)1-3(10)5(11-6)12(13)14/h1,4H
• InChI Key： YTZGZTUAJVVXPI-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(C(F)F)=C1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1807097-94-4)

3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1807097-94-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of both difluoromethyl and iodo substituents, along with the nitro and sulfonyl chloride functional groups, makes this molecule a valuable intermediate in the synthesis of more complex biologically active agents.

The difluoromethyl group is particularly noteworthy as it is frequently employed in drug design to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, compounds incorporating difluoromethyl groups have been extensively studied for their potential in developing antiviral, anticancer, and anti-inflammatory agents. For instance, the incorporation of this moiety has been shown to increase the bioavailability of certain drugs by reducing their susceptibility to oxidative degradation.

The iodo substituent at the 5-position of the pyridine ring adds another layer of reactivity, making it a suitable candidate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates. The sulfonyl chloride group at the 2-position provides an active site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores or linking groups necessary for drug conjugation.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride in the development of novel therapeutic entities. For example, researchers have leveraged this compound to synthesize kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in diseases such as cancer. The nitro group can be reduced to an amine, allowing for further derivatization into more polar and water-soluble analogs, which can improve oral bioavailability and tissue distribution.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features present in 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride make it a potential precursor for developing novel pesticides and herbicides. The ability to introduce diverse functional groups via its reactive sites allows chemists to tailor the properties of derived compounds for specific biological targets, such as insect growth regulators or weed control agents.

The synthesis of 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the 5-position, nitration at the 6-position, sulfonylation at the 2-position followed by conversion to the sulfonyl chloride salt. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic properties and reactivity patterns of this compound. These studies have provided insights into how modifications at different positions can influence its interaction with biological targets. For instance, computational modeling has revealed that the electron-withdrawing nature of both the nitro group and the sulfonyl chloride moiety enhances binding affinity to certain enzymes by stabilizing negative charge distributions on transition states.

The growing interest in heterocyclic compounds like nitropyridines underscores their importance as building blocks in medicinal chemistry. The versatility of 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride lies in its ability to undergo a wide range of chemical transformations while maintaining its core pyridine scaffold. This structural integrity ensures that derivatives retain key pharmacological properties while introducing new functionalities tailored to specific therapeutic needs.

In conclusion, 3-(Difluoromethyl)-5-iodo-6-nitropyridine-2-sulfonyl chloride (CAS No. 1807097-94-4) represents a significant advancement in synthetic organic chemistry with broad implications for drug discovery and agrochemical innovation. Its unique combination of reactive sites and structural features positions it as a cornerstone intermediate for developing next-generation therapeutics targeting various human diseases and agricultural challenges.